![molecular formula C20H16BrFN2O4S B286145 (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione](/img/structure/B286145.png)
(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
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Overview
Description
(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as BEMF, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of various signaling pathways, such as the NF-κB and MAPK pathways, which are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. Furthermore, this compound has been shown to reduce the expression of various genes involved in cancer cell growth and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its versatility in various scientific research applications. It has been found to have anti-cancer, anti-inflammatory, and antimicrobial properties, making it a valuable compound for various fields. Additionally, this compound has shown low toxicity in vitro, indicating its potential for use in future studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for (5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione research. One potential direction is to investigate the potential use of this compound in combination with other anti-cancer drugs to enhance their effectiveness. Additionally, further studies are needed to explore the mechanism of action of this compound and its potential applications in other fields, such as neurodegenerative diseases. Furthermore, the development of more water-soluble forms of this compound could expand its potential for use in various experiments.
In conclusion, this compound is a novel compound with potential applications in various fields. Its anti-cancer, anti-inflammatory, and antimicrobial properties make it a valuable compound for scientific research. While further studies are needed to fully understand its mechanism of action and potential applications, this compound shows promise for future research.
Synthesis Methods
(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be synthesized through a multi-step process involving the reaction of 2-bromo-4-ethoxy-5-methoxybenzaldehyde with 4-fluorobenzaldehyde in the presence of a base. The resulting compound is then reacted with thiourea to form the final product.
Scientific Research Applications
(5E)-5-(2-bromo-4-ethoxy-5-methoxybenzylidene)-1-(4-fluorophenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown promising results in various scientific research applications. It has been found to have anti-cancer properties in vitro, inhibiting the growth of various cancer cell lines. Additionally, this compound has been shown to have anti-inflammatory properties, reducing the production of inflammatory cytokines in vitro. Furthermore, this compound has been found to have antimicrobial properties, inhibiting the growth of various bacterial and fungal strains.
Properties
Molecular Formula |
C20H16BrFN2O4S |
---|---|
Molecular Weight |
479.3 g/mol |
IUPAC Name |
(5E)-5-[(2-bromo-4-ethoxy-5-methoxyphenyl)methylidene]-1-(4-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C20H16BrFN2O4S/c1-3-28-17-10-15(21)11(9-16(17)27-2)8-14-18(25)23-20(29)24(19(14)26)13-6-4-12(22)5-7-13/h4-10H,3H2,1-2H3,(H,23,25,29)/b14-8+ |
InChI Key |
GTIAYSGDORMPDZ-RIYZIHGNSA-N |
Isomeric SMILES |
CCOC1=C(C=C(C(=C1)Br)/C=C/2\C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)F)OC |
SMILES |
CCOC1=C(C=C(C(=C1)Br)C=C2C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)F)OC |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)Br)C=C2C(=O)NC(=S)N(C2=O)C3=CC=C(C=C3)F)OC |
Origin of Product |
United States |
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